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Compound of Interest

Compound Name: Diethyl (3-oxobutyl)malonate

CAS No.: 4761-26-6

Cat. No.: B042774 Get Quote

Diethyl (3-oxobutyl)malonate is a dicarboxylic acid ester and ketone, identified by its CAS

Number 4761-26-6 and molecular formula C₁₁H₁₈O₅.[1] As a specialized reagent in organic

synthesis, its unique structure makes it a valuable building block for more complex molecules in

pharmaceutical and chemical research. However, its reactivity and chemical properties

necessitate a thorough understanding of its potential hazards and the implementation of

rigorous safety protocols.

This guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals, providing detailed protocols and evidence-based safety

recommendations. The causality behind each procedural step is explained to foster a culture of

safety and scientific integrity within the laboratory.

Section 1: Hazard Identification and Classification
The primary source of hazard information for Diethyl (3-oxobutyl)malonate is the European

Chemicals Agency (ECHA) Classification & Labelling (C&L) Inventory.[1] According to the

notifications provided to ECHA, this compound is classified as follows:

Skin Irritation (Category 2): H315 - Causes skin irritation.[1]

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1]
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Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory Tract Irritation:

H335 - May cause respiratory irritation.[1]

GHS Label Elements:

Pictogram:

Signal Word:Warning[1]

Precautionary Statements: The following precautionary statements are associated with the

handling of this chemical[1]:

Prevention: P261, P264, P271, P280

Response: P302+P352, P304+P340, P305+P351+P338, P319, P321, P332+P317,

P337+P317, P362+P364

Storage: P403+P233, P405

Disposal: P501

Section 2: Chemical and Physical Properties
The following table summarizes the key computed physical and chemical properties of Diethyl
(3-oxobutyl)malonate. These values are computationally derived and should be used as a

guideline.[1]
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Property Value Source

Molecular Weight 230.26 g/mol PubChem[1]

Molecular Formula C₁₁H₁₈O₅ PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
5 PubChem[1]

Rotatable Bond Count 9 PubChem[1]

Exact Mass 230.11542367 Da PubChem[1]

Topological Polar Surface Area 69.7 Å² PubChem[1]

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)
Given the classification of Diethyl (3-oxobutyl)malonate as a skin, eye, and respiratory

irritant, a multi-layered approach to exposure control is mandatory. This involves a combination

of engineering controls and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense
The primary method for controlling exposure to airborne irritants is through robust engineering

controls.

Fume Hood: All handling of Diethyl (3-oxobutyl)malonate, including weighing, transferring,

and use in reactions, must be conducted inside a certified chemical fume hood to minimize

inhalation of vapors.[2][3]

Ventilation: The laboratory should be equipped with general ventilation that ensures a

sufficient number of air changes per hour, preventing the accumulation of vapors in the

general workspace.[2][3]

Emergency Stations: An eyewash station and a safety shower must be readily accessible in

the immediate vicinity of where the chemical is handled.[2]
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Personal Protective Equipment (PPE): A Self-Validating
System
PPE provides a direct barrier between the researcher and the chemical. The selection and use

of PPE should follow a systematic protocol to ensure its effectiveness.

Mandatory PPE Protocol:

Eye and Face Protection: Chemical safety goggles that meet OSHA's 29 CFR 1910.133 or

European Standard EN166 regulations are required at all times.[2][4] A face shield should be

worn in addition to goggles when there is a significant risk of splashing.

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin contact.[2][5] Given the lack of

specific permeation data for this compound, nitrile gloves are a common starting point, but

they should be changed immediately if contamination is suspected.

Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.[2]

Respiratory Protection: While engineering controls are primary, a respiratory protection

program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements should be in

place for situations where ventilation may be insufficient, such as during a large spill.[2] A

NIOSH-approved respirator with an organic vapor cartridge is recommended.[5]
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Preparation Phase

Donning Sequence

Work Phase

Doffing & Disposal

Assess Hazards
(Skin, Eye, Respiratory Irritant)

Select Appropriate PPE

Inspect PPE for Damage

1. Don Lab Coat

2. Don Goggles/Face Shield

3. Don Gloves
(Ensure cuff over lab coat sleeve)

Perform Work in Fume Hood

1. Remove Gloves

2. Remove Lab Coat

3. Remove Goggles

Wash Hands Thoroughly
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Diagram: PPE Workflow for Handling Irritant Chemicals
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Section 4: Safe Handling and Storage Protocols
Handling

Avoid Contact: Prevent all contact with skin and eyes and avoid inhaling any vapor or mist.[6]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

breaks or meals.[6][7]

Ignition Sources: Although not classified as flammable, related compounds are combustible

liquids.[7][8] It is prudent to keep the chemical away from heat, sparks, and open flames.[9]

[10]

Static Discharge: Take precautionary measures against static discharge.[7]

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][9]

Incompatibilities: Store separately from strong oxidizing agents, acids, and bases, as

reactions can generate heat or other hazards.[5][9]

Ventilation: The storage area should have floor-level ventilation.[5]

Section 5: Emergency Procedures
First Aid Measures
The causality behind first aid is to mitigate the irritant effects and remove the chemical from the

affected area as quickly as possible.

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, holding the

eyelids apart.[6][7] Remove contact lenses if present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.[7][10]

Skin Contact: Take off contaminated clothing immediately. Rinse the skin with plenty of water

or shower.[7] If skin irritation occurs, seek medical advice.[7]
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Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[7][10] If you feel unwell, call a poison center or doctor.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a doctor if you feel unwell.

[6][7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[6][11][12]

Hazards from Combustion: In a fire, irritating or toxic fumes such as carbon monoxide (CO)

and carbon dioxide (CO₂) may be generated.[7][11]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[11][13]

Accidental Release Measures (Spill Response)
A systematic response is critical to safely managing a spill and preventing environmental

contamination.

Step-by-Step Spill Cleanup Protocol:

Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Control Ignition Sources: Remove all sources of ignition from the area.[4]

Containment: Prevent the spill from spreading or entering drains by covering drains or using

spill socks.[7][11]

Absorption: Absorb the spill with an inert, non-combustible material such as sand,

diatomaceous earth, or a universal binding agent.[5][7][11] Do not use combustible materials

like paper towels for large spills.
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Collection: Carefully scoop the absorbed material into a suitable, labeled container for

disposal using non-sparking tools.[4]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste container according to local, state, and federal regulations.

[10]
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Section 6: Disposal Considerations
Chemical waste must be managed to prevent harm to human health and the environment.

Waste Container: Dispose of Diethyl (3-oxobutyl)malonate and any contaminated

materials in a suitable, clearly labeled, and closed container.[3][7][9]

Environmental Precautions: Do not allow the chemical to enter drains, surface water, or

ground water.[3][5][7]

Regulations: All disposal practices must be in accordance with federal, state, and local

regulations. Contact a licensed professional waste disposal service to dispose of this

material.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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